Cas no 99198-96-6 (Ethyl 3-(thiophen-3-yl)propanoate)
99198-96-6 structure
Product Name:Ethyl 3-(thiophen-3-yl)propanoate
CAS No:99198-96-6
MF:C9H12O2S
MW:184.255381584167
MDL:MFCD18783158
CID:1037850
PubChem ID:10679058
Update Time:2025-04-20
Ethyl 3-(thiophen-3-yl)propanoate Chemical and Physical Properties
Names and Identifiers
-
- Ethyl 3-(thiophen-3-yl)propanoate
- ethyl 3-thiophen-3-ylpropanoate
- AS-40800
- CS-0208606
- DTXSID90443361
- AKOS009115130
- ZDA19896
- SCHEMBL1258879
- Ethyl 3-(3-thienyl)propionoate
- 3-Thiophenepropanoic acid, ethyl ester
- Ethyl3-(thiophen-3-yl)propanoate
- MFCD18783158
- 99198-96-6
- DB-370560
-
- MDL: MFCD18783158
- Inchi: 1S/C9H12O2S/c1-2-11-9(10)4-3-8-5-6-12-7-8/h5-7H,2-4H2,1H3
- InChI Key: XOBJEKYNLKUWMA-UHFFFAOYSA-N
- SMILES: S1C=CC(=C1)CCC(=O)OCC
Computed Properties
- Exact Mass: 184.05580079g/mol
- Monoisotopic Mass: 184.05580079g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 5
- Complexity: 148
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 54.5Ų
Ethyl 3-(thiophen-3-yl)propanoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Apollo Scientific | OR907903-1g |
Ethyl 3-(thiophen-3-yl)propanoate |
99198-96-6 | 96% | 1g |
£150.00 | 2025-02-21 | |
| Apollo Scientific | OR907903-5g |
Ethyl 3-(thiophen-3-yl)propanoate |
99198-96-6 | 96% | 5g |
£445.00 | 2025-02-21 | |
| TRC | E818115-100mg |
Ethyl 3-(Thiophen-3-yl)propanoate |
99198-96-6 | 100mg |
$75.00 | 2023-05-18 | ||
| TRC | E818115-250mg |
Ethyl 3-(Thiophen-3-yl)propanoate |
99198-96-6 | 250mg |
$144.00 | 2023-05-18 | ||
| TRC | E818115-500mg |
Ethyl 3-(Thiophen-3-yl)propanoate |
99198-96-6 | 500mg |
$224.00 | 2023-05-18 | ||
| TRC | E818115-1g |
Ethyl 3-(Thiophen-3-yl)propanoate |
99198-96-6 | 1g |
$ 285.00 | 2022-06-05 | ||
| abcr | AB309733-1 g |
Ethyl 3-(thiophen-3-yl)propanoate, 96%; . |
99198-96-6 | 96% | 1g |
€246.00 | 2023-04-26 | |
| abcr | AB309733-5 g |
Ethyl 3-(thiophen-3-yl)propanoate, 96%; . |
99198-96-6 | 96% | 5g |
€654.00 | 2023-04-26 | |
| Chemenu | CM126656-5g |
ethyl 3-(thiophen-3-yl)propanoate |
99198-96-6 | 95% | 5g |
$*** | 2023-05-29 | |
| Chemenu | CM126656-5g |
ethyl 3-(thiophen-3-yl)propanoate |
99198-96-6 | 95% | 5g |
$505 | 2021-08-05 |
Ethyl 3-(thiophen-3-yl)propanoate Related Literature
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
-
3. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
99198-96-6 (Ethyl 3-(thiophen-3-yl)propanoate) Related Products
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